(6S,9R,9aS)-Octahydro-1H-6,9-methanopyrido[1,2-a]pyrazine dihydrochloride

• IUPAC Name: (1S,7S,8R)-2,5-diazatricyclo[6.2.1.02,7]undecane;dihydrochloride
• InChI: InChI=1S/C9H16N2.2ClH/c1-2-8-5-7(1)9-6-10-3-4-11(8)9;;/h7-10H,1-6H2;2*1H/t7-,8+,9-;;/m1../s1
• InChI Key: SLFKOEQRYPOZJC-RUWOQTFVSA-N
• Canonical SMILES: C1CC2CC1C3N2CCNC3.Cl.Cl
• Isomeric SMILES: C1C[C@H]2C[C@@H]1[C@@H]3N2CCNC3.Cl.Cl
• Molecular Formula: C9H18Cl2N2
• Molecular Weight: 225.16 g/mol
• CAS RN: 2126144-06-5

Description

Synthesis Analysis

Pyrrolopyrazine derivatives, which include “(6S,9R,9aS)-Octahydro-1H-6,9-methanopyrido[1,2-a]pyrazine dihydrochloride”, can be synthesized through various methods. These include cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The molecular structure of “(6S,9R,9aS)-Octahydro-1H-6,9-methanopyrido[1,2-a]pyrazine dihydrochloride” includes a pyrrole ring and a pyrazine ring. This structure is a nitrogen-containing heterocyclic compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of 1-Methyldecahydro-1,4-diazecin-5-one : Octahydropyrido [1, 2-a] pyrazine and its N-benzyl derivative were used in the synthesis of 1, 3, 4, 6, 7, 8-hexahydro-2H-pyrido [1, 2-a] pyrazin-1-one and its N-benzyl compound. These compounds demonstrate the chemical versatility of octahydropyrido derivatives in synthesizing larger ring lactams and exploring their chemical properties (Arata & Nakagawa, 1973).

• Route to Synthesis of Octahydropyrrolo[1,2-a]pyrazines : The study presents a new synthesis route for octahydropyrrolo[1,2-a]pyrazine, a structural fragment of several drugs, demonstrating the compound's relevance in pharmaceutical chemistry (Likhosherstov, Peresada, & Skoldinov, 1993).

Pharmacological Applications

• Anticonvulsant Activity : A series of chiral pyrido[1,2-a]pyrazine derivatives were synthesized and evaluated in in vivo animal models of epilepsy. The study found that the stereochemistry of the pyrido[1,2-a]pyrazine framework significantly influences pharmacological activity, highlighting the potential of these compounds in developing anticonvulsant drugs (Dawidowski et al., 2012).

Photophysical Properties

• Study of 2-Pyrazolines : The synthesis and study of 2-pyrazoline derivatives, including their absorption and fluorescence spectra, were conducted. This research is relevant to understanding the photophysical properties of pyrazine derivatives (Singh et al., 2012).

Supramolecular Chemistry

• Carboxylic Acid Functionalized Ortho-linked Oxacalix[2]benzene[2]pyrazine : This study explored the synthesis and structure of carboxylic acid-functionalized oxacalix[2]benzene[2]pyrazine, examining its hydrogen bond interactions and metal-directed self-assembly, demonstrating the compound's potential in supramolecular chemistry (Kong et al., 2012).

Future Directions

The pyrrolopyrazine structure, including “(6S,9R,9aS)-Octahydro-1H-6,9-methanopyrido[1,2-a]pyrazine dihydrochloride”, is an attractive scaffold for drug discovery research. The synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in the literature will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.